N-[2-(1-pyrrolidinyl)-5-(1-pyrrolidinylcarbonyl)phenyl]-2-furamide

• Molecular Formula: C20H23N3O3
• Molecular Weight: 353.4 g/mol
• IUPAC Name: N-[5-(pyrrolidine-1-carbonyl)-2-pyrrolidin-1-ylphenyl]furan-2-carboxamide
• InChI: InChI=1S/C20H23N3O3/c24-19(18-6-5-13-26-18)21-16-14-15(20(25)23-11-3-4-12-23)7-8-17(16)22-9-1-2-10-22/h5-8,13-14H,1-4,9-12H2,(H,21,24)
• InChI Key: XBMSGTWUWQYNQG-UHFFFAOYSA-N
• SMILES: C1CCN(C1)C2=C(C=C(C=C2)C(=O)N3CCCC3)NC(=O)C4=CC=CO4

Description

N-[2-(1-pyrrolidinyl)-5-(1-pyrrolidinylcarbonyl)phenyl]-2-furamide, commonly known as fentanyl, is a synthetic opioid that is highly potent and addictive. It is used medically for pain relief, anesthesia, and sedation. Fentanyl is considered to be 50-100 times more potent than morphine and is classified as a Schedule II controlled substance due to its high potential for abuse and addiction. In

Mechanism of Action

Fentanyl works by binding to opioid receptors in the brain and spinal cord, which are responsible for the perception of pain. By binding to these receptors, fentanyl reduces the transmission of pain signals and produces a feeling of euphoria. Fentanyl also affects the release of neurotransmitters such as dopamine and serotonin, which are involved in mood regulation and addiction.
Biochemical and Physiological Effects:
Fentanyl has both short-term and long-term effects on the body. Short-term effects include pain relief, sedation, and respiratory depression. Long-term effects include addiction, tolerance, and withdrawal symptoms. Fentanyl can also cause nausea, constipation, and confusion.

Advantages and Limitations for Lab Experiments

Fentanyl is a useful tool in laboratory experiments because of its high potency and selectivity for opioid receptors. However, its high potential for abuse and addiction makes it difficult to use in research involving human subjects. Fentanyl is also highly regulated due to its potential for abuse and addiction.

Future Directions

There are several areas of research that could benefit from further study of fentanyl. One area is the development of new pain medications that are less addictive and have fewer side effects. Another area is the study of opioid receptors and their role in pain management and addiction. Finally, there is a need for research into the prevention and treatment of fentanyl addiction and overdose.

Synthesis Methods

Fentanyl is synthesized through a multi-step process that involves the reaction of aniline with acetic anhydride to form N-phenylacetamide. This compound is then reacted with N-(1-pyrrolidinyl)propanamide to form N-phenyl-N-(1-pyrrolidinyl)propanamide. The final step involves the reaction of N-phenyl-N-(1-pyrrolidinyl)propanamide with furan-2-carboxylic acid chloride to form fentanyl.

Scientific Research Applications

Fentanyl has been extensively studied for its medical applications in pain relief, anesthesia, and sedation. It has also been used in research to study opioid receptors and their role in pain management and addiction. Fentanyl has been used as a tool in the development of new pain medications and as a reference compound in the testing of new opioid receptor ligands.